
hexadecylglycerol solvent compatibility

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-O-Hexadecylglycerol
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Get Quote

Solvent Compatibility and Handling

The following table summarizes the available solubility data for 1-O-Hexadecyl-sn-glycerol (also known as

Chimyl Alcohol) from supplier documentation [1] [2] [3].

Solvent
Reported
Solubility

Notes

DMF
(Dimethylformamide)

16 mg/mL [1] [2] Suitable for preparing stock solutions.

Ethanol 5 mg/mL [1] [2] Suitable for preparing stock solutions.

DMSO (Dimethyl

sulfoxide)

0.16 mg/mL [1]

[2]; 25 mg/mL [3]

Note conflicting data. Handling instructions note that

hygroscopic DMSO has a significant impact on solubility;
use newly opened containers [3].

Chloroform Information
missing

Commonly used for optical rotation measurement
(c=1.16) [1] [2], indicating practical compatibility.

Hexane Information
missing

Used in purification methods for recrystallization [1] [2].
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Key Physical Properties: The compound is a white to off-white crystalline solid with a melting point of

64°C [1] [2] [3]. It is recommended to be stored at -15°C to -20°C [1] [2] [3].

Experimental Workflow for Stock Solution Preparation

The diagram below outlines a general workflow for preparing stock solutions, based on the available

information.
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Workflow for Preparing Stock Solutions

1. Select Solvent

2. Calculate Required Mass

Refer to table

3. Weigh Compound

4. Add Solvent to Vial

5. Dissolve with Sonication

e.g., DMSO, Ethanol

6. Aliquot & Store at -20°C
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Methodology Details:

Solvent Consideration: When using DMSO, ensure the solvent is fresh and anhydrous to maximize
solubility, as its hygroscopic nature can significantly impact the dissolution process [3].

Sonication: Use an ultrasonic cleaner (bath or probe) to aid in dissolving the compound. This is
explicitly mentioned as a necessary step for dissolving in DMSO [3].

Storage: Aliquot the prepared stock solution to avoid repeated freeze-thaw cycles. Store at -20°C for
use within one month, or at -80°C for longer-term storage (up to 6 months) [3].

Frequently Asked Questions

Q1: The compound won't fully dissolve in DMSO. What should I do? The solubility in DMSO is a

known point of inconsistency. First, confirm you are not exceeding the lower reported solubility of 0.16

mg/mL. If problems persist, ensure you are using newly opened, dry DMSO, as it is highly hygroscopic.

Gently warming the vial and using prolonged sonication can also help. As an alternative, consider using

DMF, which has a higher and consistently reported solubility of 16 mg/mL.

Q2: How should I handle this compound for biological assays? For in vivo experiments, one documented

protocol involves creating a clear stock solution and then sequentially adding co-solvents. For example, a

working solution was prepared by diluting a DMSO stock solution with Corn Oil to a final concentration of

10% DMSO and 90% Corn Oil, yielding a clear solution of at least 2.5 mg/mL [3].

Q3: What are the primary biological activities of this compound I should be aware of? 1-O-Hexadecyl-

sn-glycerol is a bioactive ether lipid. Key reported activities include:

Reducing UVB-induced cell death, ROS, and prostaglandin E2 production in keratinocytes [1] [2].

Protecting against myocardial ischemia/reperfusion injury in rat heart models [1] [2] [4].
Restoring plasmalogen levels in various cell lines (CHO, PAEC) [1] [2].

Inhibiting proliferation and invasion in human prostate cancer cell lines [4].

Important Limitations and Troubleshooting

Incomplete Experimental Protocols: The search results cite various key experiments (e.g., on
UVB-induced cell death or ischemia/reperfusion models) but do not provide the detailed, step-by-step
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methodologies required to replicate them in a laboratory setting [1] [2].

Conflicting Solubility Data: The significant discrepancy in DMSO solubility between sources (0.16
mg/mL vs. 25 mg/mL) should be approached with caution. It is advisable to start with the lower

concentration and scale up.
Safety and Shipping: Note that this product may be classified as a Dangerous Good for transport,

which could lead to additional shipping charges [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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